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Compound of Interest

Compound Name: Dimethyl 4,4'-stilbenedicarboxylate

Cat. No.: B085137

This technical guide provides a comprehensive overview of dimethyl 4,4'-
stilbenedicarboxylate, a stilbene derivative of interest to researchers and professionals in the
fields of chemistry and drug development. The document details its chemical structure,
nomenclature, physicochemical properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name

Dimethyl 4,4'-stilbenedicarboxylate is a symmetrical aromatic compound characterized by a
central ethene bridge connecting two para-substituted benzoate rings. The molecule exists as
E/Z isomers, with the E (trans) isomer being the more stable and commonly referenced form.

IUPAC Name: (E)-dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate
Synonyms:

o methyl 4-[(E)-2-(4-methoxycarbonylphenyl)ethenyllbenzoate[1]
o Dimethyl trans-stilbene-4,4'-dicarboxylate[1]

Chemical Formula: C1sH1604

Molecular Structure:

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085137?utm_src=pdf-interest
https://www.benchchem.com/product/b085137?utm_src=pdf-body
https://www.benchchem.com/product/b085137?utm_src=pdf-body
https://www.benchchem.com/product/b085137?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-4_4_-stilbenedicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-4_4_-stilbenedicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A summary of the key physicochemical properties of dimethyl 4,4'-stilbenedicarboxylate is

presented in the table below. These properties are essential for understanding its behavior in

various experimental and biological systems.

Property Value Unit Source
Molecular Weight 296.32 g/mol [2]
Melting Point 235 °C
Boiling Point
_ 831.30 K [3]
(Predicted)
logP (Octanol/Water
N o 3.430 [3]
Partition Coefficient)
Water Solubility
-4.56 [3]
(log10WS)
Standard Gibbs Free
Energy of Formation -81.38 kJ/mol [3]
(AFG®)
Enthalpy of Fusion
35.46 kJ/mol [3]

(AfusH®)

Experimental Protocols: Synthesis via Wittig

Reaction

The Wittig reaction is a reliable and widely used method for the synthesis of alkenes from

aldehydes or ketones and phosphonium ylides.[4][5][6][7][8] This protocol outlines a

representative procedure for the synthesis of dimethyl 4,4'-stilbenedicarboxylate.

Materials:
e Methyl 4-(bromomethyl)benzoate

o Triphenylphosphine (PPhs)
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e Methyl 4-formylbenzoate

e Sodium methoxide (NaOMe)

o Toluene, anhydrous

e Methanol, anhydrous

 Diethyl ether

¢ Dichloromethane (DCM)

e Magnesium sulfate (MgS0Oa4), anhydrous
Equipment:

» Round-bottom flasks

» Reflux condenser

o Magnetic stirrer and stir bars

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Bichner funnel and filter paper

o Standard glassware for extraction and filtration
Procedure:

Part 1: Preparation of the Phosphonium Salt

 In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve
methyl 4-(bromomethyl)benzoate (1.0 eq) and triphenylphosphine (1.05 eq) in anhydrous
toluene.
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Heat the mixture to reflux and maintain for 4-6 hours.

Cool the reaction mixture to room temperature. The phosphonium salt will precipitate out of
the solution.

Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under
vacuum.

Part 2: The Wittig Reaction

To a suspension of the dried phosphonium salt (1.0 eq) in anhydrous methanol in a round-
bottom flask, add a solution of sodium methoxide (1.1 eq) in anhydrous methanol dropwise
at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

Stir the resulting orange-red solution for 30 minutes at O °C.

Add a solution of methyl 4-formylbenzoate (1.0 eq) in anhydrous methanol dropwise to the
ylide solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Part 3: Purification

o Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water or toluene) to yield pure dimethyl 4,4'-stilbenedicarboxylate as a white to
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off-white solid.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of dimethyl 4,4'-
stilbenedicarboxylate via the Wittig reaction.

Methyl 4-((riphenylphosphanyl)
methybenzoate bromide

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl 4,4'-stilbenedicarboxylate.

Biological and Pharmaceutical Context

While specific biological activities for dimethyl 4,4'-stilbenedicarboxylate are not extensively
documented in publicly available literature, the stilbene scaffold is recognized as a "privileged
structure” in medicinal chemistry.[9] Many natural and synthetic stilbene derivatives exhibit a
wide range of biological activities, including anticancer, antioxidant, and anti-inflammatory
properties.[9]

Notable examples of biologically active stilbenes include resveratrol, found in grapes, and
combretastatin A-4, derived from the bark of the African bush willow.[9] These compounds have
been the subject of intensive research in drug discovery and development, particularly in the
context of cancer and age-related diseases.[9]

The diester functionalities of dimethyl 4,4'-stilbenedicarboxylate provide opportunities for
further chemical modification, potentially serving as a precursor or intermediate for the
synthesis of more complex, biologically active molecules. Its rigid, planar structure also makes
it an interesting candidate for incorporation into polymers and materials with specific optical or
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electronic properties. Further research is warranted to fully elucidate the biological and
pharmacological potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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